Cas no 81072-41-5 (4,16α-Dibromo Estrone)

• Product Name: 4,16α-Dibromo Estrone
• CAS No: 81072-41-5
• Molecular Formula: C₁₈H₂₀O₂Br₂
• Molecular Weight: 428.1582
• CID: 826817
• PubChem ID: 29978045

4,16α-Dibromo Estrone Properties

Names and Identifiers

• 4,16α-Dibromo Estrone
• 4,16A-DIBROMOESTRONE
• (16a)-4,16-Dibromo-3-hydroxyestra-1,3,5(10)-trien-17-one
• 4,16a-Dibromo-3-hydroxyestra-1,3,5(10)-trien-17-one
• (8R,9S,13S,14S,16R)-4,16-dibromo-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
• 4,16?-Dibromo Estrone
• 81072-41-5
• 4,16alpha-Dibromo Estrone

• InChIKey： WALNGSHUZXVAOU-BUSPIDHKSA-N
• Inchi： InChI=1S/C18H20Br2O2/c1-18-7-6-10-9-4-5-15(21)16(20)12(9)3-2-11(10)13(18)8-14(19)17(18)22/h4-5,10-11,13-14,21H,2-3,6-8H2,1H3/t10-,11-,13+,14-,18+/m1/s1
• SMILES： CC12CCC3C(C1CC(C2=O)Br)CCC4=C3C=CC(=C4Br)O

Computed Properties

• Exact Mass: 425.98300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 425.98301g/mol
• Heavy Atom Count: 22
• Complexity: 482
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 4.95330
• PSA: 37.30000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives